Cas no 656228-83-0 (L-Proline, L-cysteinylglycyl-L-arginyl-L-alanyl-L-prolyl-L-arginyl-L-seryl-)

• Product name: L-Proline, L-cysteinylglycyl-L-arginyl-L-alanyl-L-prolyl-L-arginyl-L-seryl-
• CAS No: 656228-83-0
• MF: C₃₃H₅₈N₁₄O₁₀S
• MW: 842.96642
• CID: 398153
• PubChem ID: 10440559

L-Proline, L-cysteinylglycyl-L-arginyl-L-alanyl-L-prolyl-L-arginyl-L-seryl- Chemical and Physical Properties

Names and Identifiers

• L-Proline, L-cysteinylglycyl-L-arginyl-L-alanyl-L-prolyl-L-arginyl-L-seryl-
• 656228-83-0
• CTK1J6313
• DTXSID50439866

• Inchi： InChI=1S/C33H58N14O10S/c1-17(42-26(51)19(6-2-10-39-32(35)36)43-24(49)14-41-25(50)18(34)16-58)29(54)46-12-4-8-22(46)28(53)44-20(7-3-11-40-33(37)38)27(52)45-21(15-48)30(55)47-13-5-9-23(47)31(56)57/h17-23,48,58H,2-16,34H2,1H3,(H,41,50)(H,42,51)(H,43,49)(H,44,53)(H,45,52)(H,56,57)(H4,35,36,39)(H4,37,38,40)/t17-,18-,19-,20-,21-,22-,23-/m0/s1
• InChI Key： QHLJVXSNNYDRAK-FQJIPJFPSA-N
• SMILES： CC(C(=O)N1CCCC1C(=O)NC(CCCN=C(N)N)C(=O)NC(CO)C(=O)N2CCCC2C(=O)O)NC(=O)C(CCCN=C(N)N)NC(=O)CNC(=O)C(CS)N

Computed Properties

• Exact Mass: 842.41864
• Monoisotopic Mass: 842.41810528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 58
• Rotatable Bond Count: 23
• Complexity: 1540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -8.1
• Topological Polar Surface Area: 400Ų

Experimental Properties

• PSA: 393.47